Cas no 19305-81-8 (4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester)
19305-81-8 structure
Product Name:4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester
CAS No:19305-81-8
MF:C15H20O4
MW:264.316905021667
CID:2659675
Update Time:2023-08-06
4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester
- tert-butyl 4,8-dioxoadamantane-2-carboxylate
-
- Inchi: 1S/C15H20O4/c1-15(2,3)19-14(18)11-9-5-7-4-8(13(9)17)6-10(11)12(7)16/h7-11H,4-6H2,1-3H3/t7-,8-,9+,10+/m1/s1
- InChI Key: FNHWXKMBBMVCFE-IMSYWVGJSA-N
- SMILES: O=C1[C@@H]2C[C@H]3C([C@@H](C2)C(C(=O)OC(C)(C)C)[C@@H]1C3)=O
Computed Properties
- Exact Mass: 264.136
- Monoisotopic Mass: 264.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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